Cas no 2137865-33-7 (3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride
• CAS No: 2137865-33-7
• MF: C₆H₁₂ClNO₄S₂
• MW: 261.746778488159
• CID: 6358654
• PubChem ID: 91714772
• Update Time: 2025-11-01

3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride
• EN300-1120589
• 2137865-33-7
• QIXDPKKNMBGINU-UHFFFAOYSA-N
• 3-(1,1-dioxido-1,2-thiazolidin-2-yl)propane-1-sulfonyl chloride
• 2-isothiazolidinepropanesulfonyl chloride, 1,1-dioxide

• Inchi： 1S/C6H12ClNO4S2/c7-13(9,10)5-1-3-8-4-2-6-14(8,11)12/h1-6H2
• InChI Key： QIXDPKKNMBGINU-UHFFFAOYSA-N
• SMILES： ClS(CCCN1CCCS1(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 260.9896279g/mol
• Monoisotopic Mass: 260.9896279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride

Comprehensive Overview of 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride (CAS No. 2137865-33-7)

The compound 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride (CAS No. 2137865-33-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a thiazolidine ring and a sulfonyl chloride functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, bioconjugation, and drug discovery.

In recent years, the demand for sulfonyl chloride derivatives has surged, driven by advancements in biopharmaceuticals and small-molecule therapeutics. The compound's CAS No. 2137865-33-7 is often queried in databases like PubChem and Reaxys, reflecting its growing importance. Its reactivity with amines and alcohols enables the synthesis of sulfonamides and sulfonate esters, which are pivotal in developing enzyme inhibitors and targeted therapies. This aligns with the current trend of precision medicine, where tailored molecular designs are critical.

From a synthetic perspective, 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride offers advantages such as high purity and stability under controlled conditions. These properties are essential for high-throughput screening (HTS) and combinatorial chemistry, which are widely used in drug development pipelines. Additionally, its compatibility with green chemistry principles—such as reduced waste generation—makes it attractive for sustainable research practices.

Another area of interest is the compound's potential in proteomics and chemical biology. Scientists exploring post-translational modifications (PTMs) or protein labeling often utilize sulfonyl chlorides due to their selective reactivity. The thiazolidine moiety further enhances its utility by introducing conformational constraints, which can improve binding affinity in ligand-receptor interactions. This has sparked discussions in forums and publications about its role in structure-activity relationship (SAR) studies.

For those sourcing CAS No. 2137865-33-7, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Suppliers often highlight these metrics to address concerns about batch-to-batch consistency, a common query among buyers. Moreover, the compound's storage conditions (e.g., moisture-sensitive, refrigeration) are frequently searched topics, underscoring the need for proper handling protocols.

In summary, 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propane-1-sulfonyl chloride is a multifaceted reagent with broad relevance in modern chemistry. Its integration into drug design, material science, and biotechnology highlights its cross-disciplinary appeal. As research continues to evolve, this compound is poised to remain a key player in innovative scientific endeavors.